beta,beta/'-monochloromethylene diadenosine 5/',5/'/'/'-P(1),P(4)-tetraphosphate beta,beta/'-monochloromethylene diadenosine 5/',5/'/'/'-P(1),P(4)-tetraphosphate
Brand Name: Vulcanchem
CAS No.: 116371-34-7
VCID: VC0040982
InChI: InChI=1S/C21H29ClN10O18P4/c22-21(51(36,37)38)52(39,40)49-14-8(48-20(13(14)35)32-6-30-10-16(24)26-4-28-18(10)32)2-46-54(43,44)50-53(41,42)45-1-7-11(33)12(34)19(47-7)31-5-29-9-15(23)25-3-27-17(9)31/h3-8,11-14,19-21,33-35H,1-2H2,(H,39,40)(H,41,42)(H,43,44)(H2,23,25,27)(H2,24,26,28)(H2,36,37,38)/t7-,8-,11-,12-,13-,14-,19-,20-,21?/m1/s1
SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)OP(=O)(C(P(=O)(O)O)Cl)O)O)O)N
Molecular Formula: C21H29ClN10O18P4
Molecular Weight: 868.9 g/mol

beta,beta/'-monochloromethylene diadenosine 5/',5/'/'/'-P(1),P(4)-tetraphosphate

CAS No.: 116371-34-7

Main Products

VCID: VC0040982

Molecular Formula: C21H29ClN10O18P4

Molecular Weight: 868.9 g/mol

beta,beta/'-monochloromethylene diadenosine 5/',5/'/'/'-P(1),P(4)-tetraphosphate - 116371-34-7

CAS No. 116371-34-7
Product Name beta,beta/'-monochloromethylene diadenosine 5/',5/'/'/'-P(1),P(4)-tetraphosphate
Molecular Formula C21H29ClN10O18P4
Molecular Weight 868.9 g/mol
IUPAC Name [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl]oxy-hydroxyphosphoryl]-chloromethyl]phosphonic acid
Standard InChI InChI=1S/C21H29ClN10O18P4/c22-21(51(36,37)38)52(39,40)49-14-8(48-20(13(14)35)32-6-30-10-16(24)26-4-28-18(10)32)2-46-54(43,44)50-53(41,42)45-1-7-11(33)12(34)19(47-7)31-5-29-9-15(23)25-3-27-17(9)31/h3-8,11-14,19-21,33-35H,1-2H2,(H,39,40)(H,41,42)(H,43,44)(H2,23,25,27)(H2,24,26,28)(H2,36,37,38)/t7-,8-,11-,12-,13-,14-,19-,20-,21?/m1/s1
Standard InChIKey WJVKFIBTKWVSPQ-GLYJMQRISA-N
Isomeric SMILES C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C(N=CN=C65)N)O)OP(=O)(C(P(=O)(O)O)Cl)O)O)O)N
SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)OP(=O)(C(P(=O)(O)O)Cl)O)O)O)N
Canonical SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)OP(=O)(C(P(=O)(O)O)Cl)O)O)O)N
Synonyms AppCHCl-ppA
beta,beta'-monochloromethylene diadenosine 5',5'''-P(1),P(4)-tetraphosphate
PubChem Compound 3081103
Last Modified Nov 11 2021
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